Reaction-induced morphology control in block copolymers

Polymer International Pub Date: 2023-07-10 DOI: 10.1002/pi.6562

Abstract
Controlling the self-assembly behaviors of block copolymers (BCPs) is a focal point of many research thrusts due to their broad use in various applications. While BCP molecular weight, volume fraction, and chemical identities are key thermodynamic parameters to determine their morphology, an emergent method in this area is through reaction-induced changes to the characteristics of a BCP in situ, which provides access to multiple morphologies and domain sizes from a single parent polymer, as well as enabling the formation of metastable morphologies which may be difficult to attain otherwise. This work provides a focused review about the current state of reaction-induced morphology control in BCPs in both solution and solid states. Furthermore, we provide a forward-looking perspective on the future opportunities of understanding and employing reaction engineering to manipulate and advance BCP self-assembly. © 2023 Society of Industrial Chemistry.
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Journal Name：Polymer International
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